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Compound of Interest

Compound Name: 4,5-Dimethyl-1,3-dioxol-2-one

Cat. No.: B143725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4,5-
Dimethyl-1,3-dioxol-2-one (CAS No. 37830-90-3), an important intermediate in organic and

pharmaceutical synthesis.[1][2] The information is presented to support research and

development activities where this compound is utilized.

Chemical Identity and Structure
4,5-Dimethyl-1,3-dioxol-2-one, also known as dimethylvinylene carbonate, is a heterocyclic

compound.[3] Its structure consists of a five-membered dioxol-2-one ring with two methyl

groups attached to the carbon atoms of the double bond. The planar nature of this molecule

has been confirmed by single-crystal X-ray diffraction.[4]

Below is a diagram illustrating the key identifiers and structural information for 4,5-Dimethyl-
1,3-dioxol-2-one.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b143725?utm_src=pdf-interest
https://www.benchchem.com/product/b143725?utm_src=pdf-body
https://www.benchchem.com/product/b143725?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2310781.htm
https://patents.google.com/patent/CN1261427C/en
https://www.benchchem.com/product/b143725?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dimethyl-1_3-dioxol-2-one
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638974/
https://www.benchchem.com/product/b143725?utm_src=pdf-body
https://www.benchchem.com/product/b143725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Chemical Identity of 4,5-Dimethyl-1,3-dioxol-2-one
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4,5-Dimethyl-1,3-dioxol-2-one

CAS Number
37830-90-3

Molecular Formula
C5H6O3

IUPAC Name
4,5-dimethyl-1,3-dioxol-2-one

Synonyms
DMDO, Dimethyldioxolone

Molecular Weight
~114.10 g/mol
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Caption: Figure 1. Key identifiers and structural data for 4,5-Dimethyl-1,3-dioxol-2-one.

Tabulated Physical Properties
The following table summarizes the key quantitative physical properties of 4,5-Dimethyl-1,3-
dioxol-2-one compiled from various sources.

Property Value Notes

Molecular Formula C₅H₆O₃ [3][5][6]

Molecular Weight 114.10 g/mol [3][5]

Appearance
White to light yellow solid,

powder, or crystal
[1]

Melting Point 77 - 81 °C
A range of 77-78.5 °C is

frequently cited.[1][7]

Boiling Point 130 °C @ 6 mmHg

Density 1.2 ± 0.1 g/cm³

Flash Point 55.8 ± 16.7 °C

Refractive Index 1.455
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4,5-Dimethyl-1,3-
dioxol-2-one. The following spectral information is available in public databases:

¹H NMR: Data is available and can be used to confirm the presence and environment of the

methyl protons.[3][8]

Mass Spectrometry (GC-MS): The mass spectrum provides information on the molecular

weight and fragmentation pattern of the molecule.[3][6]

Infrared (FTIR) and Raman (FT-Raman) Spectroscopy: The FT-IR and FT-Raman spectra

have been recorded and analyzed, providing detailed information about the vibrational

modes of the molecule.[3][9] These spectra are useful for identifying functional groups,

particularly the characteristic carbonyl (C=O) stretch of the cyclic carbonate.

Experimental Protocols
The determination of the physical properties listed above follows standard laboratory

procedures. Below are generalized methodologies for key experiments.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for a solid compound.[10] A sharp melting range

typically indicates a high degree of purity.[11]

Figure 2. Workflow for Melting Point Determination
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Caption: Figure 2. Generalized workflow for determining melting point via the capillary method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b143725?utm_src=pdf-body
https://www.benchchem.com/product/b143725?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dimethyl-1_3-dioxol-2-one
https://www.chemicalbook.com/SpectrumEN_37830-90-3_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dimethyl-1_3-dioxol-2-one
https://webbook.nist.gov/cgi/cbook.cgi?ID=37830-90-3&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dimethyl-1_3-dioxol-2-one
https://www.researchgate.net/publication/256770811_FTIR_FT-Raman_and_quantum_chemical_investigations_of_45-dimethyl-13-dioxol-2-one
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b143725?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Sample Preparation: A small amount of the dried, crystalline 4,5-Dimethyl-1,3-dioxol-2-one
is finely crushed into a powder.[12] This powder is then packed into a thin-walled capillary

tube, sealed at one end, to a height of 1-2 cm.[12]

Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp

or Thiele tube) alongside a calibrated thermometer.[10][11]

Heating and Observation: The apparatus is heated. An initial rapid heating can be used to

find an approximate melting range.[10] For an accurate measurement, a second sample is

heated slowly, at a rate of about 1-2°C per minute, as the temperature approaches the

expected melting point.[11]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (T₁) and the temperature at which the entire solid has turned into a clear liquid

(T₂).[12] The melting point is reported as the range T₁ - T₂.

Boiling Point Determination (Micro Method)
For determining the boiling point of a substance available in small quantities, a micro boiling

point determination method is often employed.

Protocol:

Apparatus Setup: A small amount (a few milliliters) of the liquid sample is placed into a small

test tube or fusion tube.[13] A capillary tube, sealed at one end, is placed into the test tube

with its open end down.

Heating: The test tube assembly is attached to a thermometer and heated in a liquid bath

(e.g., paraffin oil).[14]

Observation: As the sample is heated, trapped air will bubble out of the capillary tube.

Heating continues until a rapid and continuous stream of bubbles emerges from the capillary.

[15] This indicates the vapor pressure of the liquid equals the atmospheric pressure.
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Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is just drawn

back into the capillary tube.[15] It is also crucial to record the atmospheric pressure at the

time of measurement, as boiling point is pressure-dependent.[13]

Density Determination (Displacement Method)
The density of a solid can be determined by measuring its mass and the volume of liquid it

displaces, based on Archimedes' principle.[16][17]

Protocol:

Mass Measurement: The mass of a sample of 4,5-Dimethyl-1,3-dioxol-2-one is accurately

measured using an analytical balance.[18]

Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the

solid is insoluble (an inert solvent). The initial volume (V₁) is recorded.[18][19]

Displacement: The weighed solid is carefully submerged in the liquid in the graduated

cylinder. The new volume (V₂) is recorded.[18][19]

Calculation: The volume of the solid is calculated as V₂ - V₁. The density is then calculated

using the formula: Density = Mass / (V₂ - V₁).[19]

Solubility
Detailed quantitative solubility data for 4,5-Dimethyl-1,3-dioxol-2-one in various common

laboratory solvents is not extensively documented in publicly available literature. For a related

compound, 2,2-Dimethyl-1,3-dioxolane, insolubility in water is noted. Given its structure, it is

expected to be soluble in many common organic solvents. Experimental determination is

recommended to ascertain its solubility profile in specific solvent systems relevant to a given

application.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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